Cas no 2171893-48-2 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-yl-N-propylformamido}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-yl-N-propylformamido}acetic acid
• CAS No: 2171893-48-2
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6300246
• PubChem ID: 165958093
• Update Time: 2025-06-13

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-yl-N-propylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-yl-N-propylformamido}acetic acid
• EN300-1547900
• 2171893-48-2
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]-N-propylformamido}acetic acid

• Inchi： 1S/C27H30N2O5/c1-2-11-29(15-24(30)31)25(32)27-13-17(27)12-18(14-27)28-26(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,2,11-16H2,1H3,(H,28,33)(H,30,31)
• InChI Key： OUHZPKBDESLOMG-UHFFFAOYSA-N
• SMILES： O=C(C12CC(CC1C2)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)CCC

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-yl-N-propylformamido}acetic acid

Introduction to 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-yl-N-propylformamido}acetic acid (CAS No. 2171893-48-2)

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-yl-N-propylformamido}acetic acid, identified by its CAS number 2171893-48-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate cyclic structure and functional groups, which contribute to its unique chemical properties and potential biological activities.

The molecular framework of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-yl-N-propylformamido}acetic acid incorporates a bicyclic backbone, specifically a bicyclo[3.1.0]hexane moiety, which is a common structural motif in biologically active molecules due to its ability to mimic certain natural product scaffolds. This bicyclic system is further functionalized with an amino group that is protected by a (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group, a protective group widely used in peptide synthesis but also applicable in the context of more complex organic molecules.

The N-terminal part of the molecule features an acetic acid derivative, specifically an N-propylformamido group, which adds another layer of complexity to its chemical behavior. This structural arrangement not only influences the compound's solubility and stability but also plays a crucial role in determining its interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of novel compounds with structural motifs similar to those found in natural products, as these motifs often exhibit high binding affinity and selectivity towards biological targets. The bicyclo[3.1.0]hexane core is particularly noteworthy, as it has been observed in several bioactive natural products, including antibiotics and anti-inflammatory agents. The incorporation of this motif into synthetic molecules has led to the discovery of several promising drug candidates.

The presence of the Fmoc protected amino group suggests that this compound could be used as a building block in the synthesis of more complex peptides or proteins. The Fmoc group is removable under specific conditions, allowing for controlled modification of the molecule's structure during synthetic processes. This feature makes it particularly useful in medicinal chemistry applications where precise control over molecular structure is essential.

From a computational chemistry perspective, the three-dimensional structure of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-yl-N-propylformamido}acetic acid can be modeled using various computational methods to predict its interactions with biological targets. These models can provide insights into the compound's binding affinity, specificity, and potential side effects, which are critical factors in drug development.

Recent advancements in machine learning and artificial intelligence have further enhanced the capabilities of computational drug design. These technologies can analyze large datasets of known bioactive compounds to identify structural patterns that correlate with biological activity. By leveraging these insights, researchers can design novel compounds like 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-yl-N-propylformamido}acetic acid with optimized properties for drug development.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis can improve the efficiency and scalability of the process. These techniques are particularly important in industrial settings where cost-effectiveness and reproducibility are key considerations.

Once synthesized, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-yl-N-propylformamido}acetic acid can be subjected to various biochemical assays to evaluate its potential biological activity. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based assays to assess its effects on cellular processes such as proliferation and apoptosis.

The results from these assays can provide valuable insights into the compound's therapeutic potential and help guide further optimization efforts. For instance, if the compound exhibits inhibitory activity against a specific enzyme or receptor, researchers may modify its structure to enhance its potency or selectivity.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-yl-N-propylformamido}acetic acid (CAS No. 2171893-48-2) represents an intriguing example of how complex organic molecules can be designed and synthesized for pharmaceutical applications. Its unique structural features and potential biological activities make it a promising candidate for further investigation in drug discovery efforts.